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Compound of Interest

Compound Name: JNJ-7925476 hydrochloride

Cat. No.: B1673075

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-7925476 hydrochloride is a potent and selective triple reuptake inhibitor (TRI) that
demonstrates high affinity for the serotonin transporter (SERT), norepinephrine transporter
(NET), and dopamine transporter (DAT).[1] Developed by Johnson & Johnson, this
pyrroloisoquinoline derivative has been investigated for its potential as an antidepressant,
though it has not been marketed.[2] This technical guide provides a detailed overview of the
pharmacological properties of INJ-7925476 hydrochloride, including its mechanism of action,
in vitro and in vivo efficacy, and the experimental protocols used to determine these
characteristics.

Chemical Identity:

Compound Name JNJ-7925476 hydrochloride

(6S,10bR)-6-(4-Ethynylphenyl)-1,2,3,5,6,10b-

Full Chemical Name hexahydropyrrolo[2,1-alisoquinoline
hydrochloride

CAS Number 109085-56-5

Molecular Formula C20H1sN « HCI

Molecular Weight 309.83 g/mol
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Mechanism of Action

JNJ-7925476 hydrochloride functions as a triple reuptake inhibitor by blocking the serotonin,
norepinephrine, and dopamine transporters. This inhibition of reuptake leads to an increase in
the extracellular concentrations of these key neurotransmitters in the synaptic cleft, thereby
enhancing serotonergic, noradrenergic, and dopaminergic neurotransmission. This multimodal
mechanism of action has been explored for its potential to offer a broader spectrum of

antidepressant efficacy compared to more selective agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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